Cas no 713-21-3 (2-Fluoro-5-nitrobenzenesulfonyl chloride)

2-Fluoro-5-nitrobenzenesulfonyl chloride is a reactive sulfonyl chloride derivative used primarily as an intermediate in organic synthesis. Its key structural features—a fluorine substituent and a nitro group—enhance its electrophilic reactivity, making it valuable for introducing sulfonyl functionalities into target molecules. The electron-withdrawing nitro group further activates the sulfonyl chloride moiety, facilitating nucleophilic substitution reactions. This compound is particularly useful in peptide chemistry, pharmaceutical synthesis, and the preparation of sulfonamides. Its high purity and stability under controlled conditions ensure consistent performance in demanding synthetic applications. Proper handling is essential due to its moisture sensitivity and potential irritancy.

2-Fluoro-5-nitrobenzenesulfonyl chloride structure

713-21-3 structure

Product Name:2-Fluoro-5-nitrobenzenesulfonyl chloride

CAS No:713-21-3

MF:C₆H₃ClFNO₄S

MW:239.608722925186

MDL:MFCD08443561

CID:1748352

PubChem ID:12904372

Update Time:2025-10-29

2-Fluoro-5-nitrobenzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

- 2-fluoro-5-nitrobenzenesulfonyl Chloride
- ACMC-209oi6
- AC1Q1X4B
- AGN-PC-00K0OT
- CTK5I2981
- MolPort-004-291-291
- ANW-36028
- AG-B-91003
- 2-fluoro-5-nitrobenzene-1-sulfonyl chloride
- 2-fluoro-5-nitro-benzenesulfonyl chloride
- VQHGELUKJYOETQ-UHFFFAOYSA-N
- KM1396
- 2-Fluoro-5-nitrobenzenesulfonylchloride
- Benzenesulfonylchloride,2-fluoro-5-nitro-
- AK186707
- V7437
- Benzenesulfonyl chloride, 2-fluoro-5-nitro-
- DTXSID90512607
- SCHEMBL1805047
- DB-006128
- SY168363
- DB-330338
- AKOS000126951
- MFCD08443561
- AS-18044
- 713-21-3
- CS-0157161
- EN300-35187
- 2-Fluoro-5-nitrobenzenesulphonyl chloride
- 2-Fluoro-5-nitrobenzenesulfonyl chloride
- MDL： MFCD08443561
- Inchi： 1S/C6H3ClFNO4S/c7-14(12,13)6-3-4(9(10)11)1-2-5(6)8/h1-3H
- InChI Key： VQHGELUKJYOETQ-UHFFFAOYSA-N
- SMILES： ClS(C1C(=CC=C(C=1)[N+](=O)[O-])F)(=O)=O

Computed Properties

Exact Mass: 238.9455346g/mol
Monoisotopic Mass: 238.9455346g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 322
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 88.3
XLogP3: 1.9

2-Fluoro-5-nitrobenzenesulfonyl chloride Security Information

Signal Word：Warning
Hazard Statement： H302-H315-H319-H335
Warning Statement： P261-P305+P351+P338
Storage Condition：Inert atmosphere,2-8°C(BD316707)

2-Fluoro-5-nitrobenzenesulfonyl chloride Pricemore >>

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SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	F899301-5g	2-Fluoro-5-nitrobenzenesulfonyl chloride	713-21-3	95%	5g	￥3,915.00	2022-01-12
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TRC	F597598-25mg	2-Fluoro-5-nitrobenzenesulfonyl chloride	713-21-3		25mg	$64.00	2023-05-18
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TRC	F597598-100mg	2-Fluoro-5-nitrobenzenesulfonyl chloride	713-21-3		100mg	$98.00	2023-05-18
TRC	F597598-250mg	2-Fluoro-5-nitrobenzenesulfonyl chloride	713-21-3		250mg	$133.00	2023-05-18
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	X07345-250mg	2-Fluoro-5-nitrobenzenesulfonyl chloride	713-21-3	95%	250mg	¥303.0	2024-07-18